Cas no 2309456-34-4 (2-{[3-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid)

• Product Name: 2-{[3-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid
• CAS No: 2309456-34-4
• MF: C₂₂H₃₀BrNO₅
• MW: 468.381306171417
• CID: 5953891
• PubChem ID: 165830180
• Update Time: 2025-10-21

2-{[3-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2309456-34-4
• 2-{[3-(4-bromophenyl)-1-[(tert-butoxy)carbonyl]-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid
• EN300-7429066
• 2-{[3-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid

• Inchi： 1S/C22H30BrNO5/c1-20(2,3)29-19(27)24-15-22(28-13-18(25)26,16-7-9-17(23)10-8-16)14-21(24)11-5-4-6-12-21/h7-10H,4-6,11-15H2,1-3H3,(H,25,26)
• InChI Key： AVXVHYIJDGARHM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CN(C(=O)OC(C)(C)C)C2(CCCCC2)C1)OCC(=O)O

Computed Properties

• Exact Mass: 467.13074g/mol
• Monoisotopic Mass: 467.13074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-{[3-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid

Research Briefing on 2-{[3-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid (CAS: 2309456-34-4)

In recent years, the compound 2-{[3-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid (CAS: 2309456-34-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This spirocyclic derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological pathways.

The primary focus of recent research has been on elucidating the compound's mechanism of action and its interactions with specific biological targets. Studies have demonstrated that the bromophenyl and tert-butoxycarbonyl (Boc) groups play a critical role in enhancing the compound's binding affinity and selectivity. Additionally, the spiro[4.5]decane scaffold contributes to its stability and bioavailability, making it an attractive candidate for further drug development.

One of the key findings from recent investigations is the compound's ability to modulate protein-protein interactions (PPIs) involved in inflammatory and oncogenic pathways. For instance, in vitro assays have revealed that 2-{[3-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid exhibits inhibitory activity against specific kinases and transcription factors, suggesting its potential as a therapeutic agent for cancer and autoimmune diseases.

Further studies have explored the synthetic routes and optimization strategies for this compound. Researchers have developed efficient methodologies for its synthesis, including multi-step reactions involving palladium-catalyzed cross-coupling and Boc protection/deprotection sequences. These advancements have not only improved the yield and purity of the compound but also facilitated the generation of analogs for structure-activity relationship (SAR) studies.

In conclusion, 2-{[3-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]-1-azaspiro[4.5]decan-3-yl]oxy}acetic acid represents a promising scaffold for the development of novel therapeutics. Its unique structural attributes and demonstrated biological activities underscore its potential in addressing unmet medical needs. Future research should focus on further elucidating its pharmacological properties and advancing it through preclinical and clinical development stages.